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Compound of Interest

Compound Name: Piperoxan

Cat. No.: B7795571 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Piperoxan, a research chemical requiring specialized handling due to its

potential health and environmental hazards. This guide is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices and regulatory

compliance.

Piperoxan hydrochloride is classified as harmful if swallowed and is very toxic to aquatic life

with long-lasting effects.[1] Therefore, it is imperative that Piperoxan and any materials

contaminated with it are disposed of as hazardous waste. Do not dispose of Piperoxan in the

regular trash or down the drain.[2][3] Adherence to the procedures outlined below is critical for

protecting personnel and the environment.

Summary of Piperoxan Hazards and Disposal
Information
The following table summarizes key quantitative and qualitative data regarding Piperoxan for

easy reference during handling and disposal.
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Property Value/Information Source

Chemical Name Piperoxan hydrochloride PubChem

CAS Number 135-87-5 [4]

Molecular Formula C₁₄H₂₀ClNO₂ [1]

Acute Oral Toxicity Harmful if swallowed (H302) [1][4]

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects (H410)
[1]

Disposal Method

Dispose of as hazardous

waste. Do not release to the

environment.

[1]

Regulatory Framework
Resource Conservation and

Recovery Act (RCRA)
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Step-by-Step Disposal Protocol for Piperoxan
This protocol details the necessary steps for the safe disposal of solid Piperoxan waste and

materials contaminated with Piperoxan.

1. Waste Identification and Segregation:

Identify Waste: All unused or expired solid Piperoxan, as well as any materials grossly

contaminated with it (e.g., weighing papers, gloves, pipette tips), must be treated as

hazardous chemical waste.

Segregate Waste: Do not mix Piperoxan waste with other types of waste.[4] Keep it

separate from liquid waste, biological waste, and other incompatible solid chemical wastes.

[4] Specifically, store Piperoxan waste away from strong acids, bases, and oxidizing agents.

[1]

2. Personal Protective Equipment (PPE):
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Before handling Piperoxan waste, ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

3. Waste Container Selection and Labeling:

Container Selection:

Use a designated, leak-proof container with a secure screw-top lid for solid Piperoxan
waste. The container must be chemically compatible with Piperoxan. A high-density

polyethylene (HDPE) or glass container is suitable.

Ensure the container is in good condition with no cracks or deterioration.[5]

Labeling:

As soon as you begin accumulating waste in the container, affix a "Hazardous Waste"

label.[3]

The label must include:

The words "Hazardous Waste"

The full chemical name: "Piperoxan" (avoid abbreviations)

The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard")

The date you first added waste to the container

Your name, lab location (building and room number), and contact information[3]

4. Waste Accumulation and Storage:

Location: Store the hazardous waste container in a designated Satellite Accumulation Area

(SAA) within your laboratory.[5][6] This area must be at or near the point of waste generation
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and under the control of laboratory personnel.[5]

Container Management:

Keep the waste container securely closed at all times, except when adding waste.[6]

Do not overfill the container. Leave at least 10% headspace to allow for expansion.

Store the container in secondary containment (e.g., a chemical-resistant tray or bin) to

contain any potential leaks or spills.

5. Arranging for Disposal:

Contact EHS: Once the waste container is nearly full or if you will no longer be generating

this waste stream, contact your institution's Environmental Health and Safety (EHS)

department to schedule a waste pickup.[6]

Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting a hazardous waste pickup. This may involve submitting an online form or calling

the EHS office.

Do Not Transport Waste: Do not transport hazardous waste across public areas or between

buildings yourself. This should only be done by trained EHS personnel.

6. Disposal of Empty Piperoxan Containers:

Grossly Contaminated Containers: If the original Piperoxan container has a significant

amount of solid residue that cannot be easily removed, it should be disposed of as

hazardous waste.

Rinsed Containers: If the container can be thoroughly triple-rinsed, the first rinseate must be

collected and disposed of as liquid hazardous waste.[7] After triple rinsing and air-drying,

deface or remove the original label and dispose of the container according to your

institution's guidelines for clean lab glass or plastic.[1]

Experimental Workflow & Logical Relationships
The following diagrams illustrate the procedural workflow for the proper disposal of Piperoxan.
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Caption: Workflow for Piperoxan solid waste disposal.
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Caption: Decision tree for empty Piperoxan container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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